Cas no 2229083-58-1 (2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid)

2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid structure
2229083-58-1 structure
Product Name:2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid
CAS No:2229083-58-1
MF:C11H12FNO4
MW:241.215686798096
CID:5760925
PubChem ID:165702458
Update Time:2023-11-15

2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid
    • EN300-1997870
    • 2229083-58-1
    • 2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid
    • Inchi: 1S/C11H12FNO4/c1-6(2)10(11(14)15)7-3-4-8(12)9(5-7)13(16)17/h3-6,10H,1-2H3,(H,14,15)
    • InChI Key: DNXOVLDPCPNOAS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 241.07503603g/mol
  • Monoisotopic Mass: 241.07503603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.1Ų

2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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